Cas no 521949-10-0 (Benzoic acid, 3-bromo-, compd. withN-(phenylmethyl)benzenemethanamine (1:1))

• Product Name: Benzoic acid, 3-bromo-, compd. withN-(phenylmethyl)benzenemethanamine (1:1)
• CAS No: 521949-10-0
• MF: C₂₁H₂₀BrNO₂
• MW: 398.293004989624
• CID: 1576213
• Update Time: 2024-08-24

Benzoic acid, 3-bromo-, compd. withN-(phenylmethyl)benzenemethanamine (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-, compd. withN-(phenylmethyl)benzenemethanamine (1:1)
• Benzoic acid, 3-bromo-, compd. with N-(phenylmethyl)benzenemethanamine (1:1)

• Inchi： 1S/C14H15N.C7H5BrO2/c1-3-7-13(8-4-1)11-15-12-14-9-5-2-6-10-14;8-6-3-1-2-5(4-6)7(9)10/h1-10,15H,11-12H2;1-4H,(H,9,10)
• InChI Key： VWYQULOOELNXDB-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)NCC1C=CC=CC=1.C(C1C=CC=C(Br)C=1)(=O)O

Computed Properties

• Exact Mass: 397.0678

Experimental Properties

• PSA: 49.33